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For Researchers, Scientists, and Drug Development Professionals

Introduction

Spirambrene is a synthetic fragrance ingredient prized for its complex and powerful ambery,
woody, spicy, and aldehydic scent profile.[1][2][3] As a key component in modern perfumery, its
consistent and reproducible sensory evaluation is paramount for quality control, new product
development, and research into olfaction. These application notes provide a detailed protocol
for the sensory panel evaluation of Spirambrene, designed to yield robust and reliable data for
researchers, scientists, and professionals in the fragrance and drug development industries.

Chemical and Physical Properties of Spirambrene

A comprehensive understanding of Spirambrene’'s physicochemical properties is essential for
its appropriate handling and evaluation.
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Property

Value

Reference

Chemical Name

2.,2'3,7,7-

Pentamethylspiro[bicyclo[4.1.0]

heptane-2,5'-[1][4]dioxane]

(diastereoisomers)

[1](3]

CAS Number 121251-68-1, 121251-67-0 [1][3]
Molecular Formula C15H2602 [11[31[5]
Molecular Weight 238.4 g/mol [11[31[5]
Appearance Colorless to pale yellow liquid [1][5][6]
Odor Profile 2:2:2%:‘;233’;5(:% [1][21[3]
Boiling Point ~252 °C [31[5]

Vapor Pressure

0.0039 hPa at 20 °C

[2](3]

Flash Point

>200 °F (~93.3 °C)

[5]

Solubility

Insoluble in water; soluble in

organic solvents

[5]

Recommended Use Level

0.1% - 3% in fragrance

concentrate

[11(21[7]

Sensory Evaluation Protocol: Spirambrene

This protocol outlines a standardized methodology for the sensory evaluation of Spirambrene,

adaptable for various research and quality control purposes.

Objective

To quantitatively and qualitatively assess the olfactory characteristics of Spirambrene,

including its odor profile, intensity, and longevity.

Panelist Selection and Training
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o Selection: Recruit panelists based on their ability to discriminate and describe different
odors. Screen for anosmia and specific scent sensitivities.

» Training: Train panelists on a vocabulary of standard fragrance descriptors, including those
relevant to ambery, woody, spicy, and aldehydic notes.[8] Calibrate the panel using reference
standards for these odor families.

Sample Preparation

 Dilution: Prepare solutions of Spirambrene in a suitable solvent (e.g., ethanol, diethyl
phthalate) at concentrations relevant to its typical use levels (e.g., 1%, 5%, and 10%). A
control of the solvent alone must be included.

» Blotter Preparation: Dip standard fragrance blotters (smelling strips) to a consistent depth
(e.g., 1 cm) into the Spirambrene solutions and the control. Allow the solvent to evaporate
for a specified time (e.g., 30 seconds) before evaluation.

Evaluation Procedure

e Environment: Conduct evaluations in a well-ventilated, odor-neutral room.

e Presentation: Present the coded blotters to panelists in a randomized and balanced order to
minimize bias.[9]

» Evaluation Stages:

o Initial Evaluation (Top Notes): Evaluate the blotters immediately after the solvent has
evaporated.

o Mid-term Evaluation (Heart Notes): Evaluate the blotters after a set time interval (e.g., 1
hour) to assess the evolution of the fragrance.

o Long-term Evaluation (Base Notes/Longevity): Evaluate the blotters after an extended
period (e.g., 4, 8, and 24 hours) to determine the tenacity and dry-down characteristics of
the scent.[7][10]

Data Collection and Analysis
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e Quantitative Evaluation: Panelists rate the intensity of the overall scent and specific odor
descriptors (e.g., ambery, woody, spicy, aldehydic) on a labeled magnitude scale (e.g., 0 =
not perceptible, 10 = extremely strong).

Intensity Rating (0- Intensity Rating (0- Intensity Rating (0-

Odor Descriptor
10) at T=0 10) at T=1hr 10) at T=8hr

Overall Intensity

Ambery

Woody

Spicy

Aldehydic

Other (specify)

e Qualitative Evaluation: Panelists provide descriptive terms for the perceived scent at each
evaluation stage.

o Statistical Analysis: Analyze the quantitative data using appropriate statistical methods (e.g.,
ANOVA, t-tests) to determine significant differences in intensity ratings across different time
points and concentrations.

Experimental Workflow
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Statistical Analysis

l

Reporting of Findings
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Caption: Sensory evaluation workflow for Spirambrene.
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Olfactory Signaling Pathway

The perception of Spirambrene, like all odorants, is initiated by the binding of the molecule to
olfactory receptors in the nasal cavity. This triggers a cascade of intracellular events leading to
the generation of an electrical signal that is transmitted to the brain.[4][11][12]

The binding of an odorant molecule, such as Spirambrene, to a G-protein coupled olfactory
receptor (OR) activates the G-protein G-olf.[4] This, in turn, stimulates adenylyl cyclase to
produce cyclic AMP (cAMP).[4][13] The increase in cAMP opens cyclic nucleotide-gated ion
channels, allowing an influx of sodium and calcium ions, which depolarizes the neuron.[4][13]
This depolarization, amplified by a calcium-activated chloride current, generates an action
potential that travels to the olfactory bulb and then to higher cortical areas for processing and
perception of the smell.[4][12]
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Caption: Simplified olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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